Cas no 195062-59-0 (4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane structure
195062-59-0 structure
Product Name:4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
CAS No:195062-59-0
MF:C13H19BO2
MW:218.099764108658
MDL:MFCD06795658
CID:819849
PubChem ID:10704008
Update Time:2025-04-19

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
    • 2-Methylphenylboronic acid pinacol ester
    • 2-Tolylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-(2-methylphenyl)-1,3,2-dioxaborolane
    • 2-Methylbenzeneboronic acid,pinacol ester
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)toluene
    • o-Tolylboronic Acid Pinacol Ester
    • 4,4,5,5-Tetramethyl-2-(o-tolyl)
    • 4,4,5,5-tetramethyl-2-o-tolyl-1,3,2-dioxaborolane
    • REF DUPL: 2-Methylphenylboronic acid pinacol ester
    • 2-METHYLPHENYLBORONIC ACID, PINACOL ESTER
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-methylphenyl)-
    • AMTB428
    • NUFSJKMRPYGNHV-UHFFFAOYSA-N
    • 2-Methylbenzeneboronic acid, pinacol ester
    • AS-2518
    • EN300-155802
    • SCHEMBL6686927
    • CS-W000893
    • DTXSID70443748
    • 2-Methylphenylboronic acid,pinacol ester
    • 2-methylphenylboronic acid, pinacol ester, AldrichCPR
    • C13H19BO2
    • AKOS015951135
    • T3195
    • MFCD06795658
    • SY051221
    • 195062-59-0
    • AB29189
    • MDL： MFCD06795658
    • Inchi： 1S/C13H19BO2/c1-10-8-6-7-9-11(10)14-15-12(2,3)13(4,5)16-14/h6-9H,1-5H3
    • InChI Key： NUFSJKMRPYGNHV-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=CC=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 218.14800
  • Monoisotopic Mass: 218.1478100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: No data available
  • Density: 0.986
  • Melting Point: No data available
  • Boiling Point: 303.1±21.0 °C at 760 mmHg
  • Flash Point: 137.1±22.1 °C
  • Refractive Index: 1.491
  • PSA: 18.46000
  • LogP: 2.29420
  • λmax: 274(CH3CN)(lit.)

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Production Method

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